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Compound of Interest

Compound Name: NHS-5(6)Carboxyrhodamine

Cat. No.: B133114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal

storage conditions for N-hydroxysuccinimidyl (NHS)-5(6)-Carboxyrhodamine. Understanding

these parameters is critical for ensuring the reactivity and reproducibility of this widely used

fluorescent labeling reagent in research and drug development. This document outlines

recommended storage protocols, factors influencing stability, and methodologies for assessing

the integrity of the compound.

Core Concepts: The Chemistry of NHS Esters
NHS-5(6)-Carboxyrhodamine is an amine-reactive fluorescent dye. The N-hydroxysuccinimide

ester functional group reacts with primary amines, such as those found on the side chain of

lysine residues and the N-terminus of proteins, to form stable amide bonds. However, the NHS

ester is susceptible to hydrolysis, a competing reaction that renders the dye inactive. The rate

of this hydrolysis is a key factor in the stability and effective use of the reagent.

The primary competing reaction during the labeling of biomolecules is the hydrolysis of the

NHS ester, which increases with higher pH.[1]

Storage Recommendations
Proper storage of NHS-5(6)-Carboxyrhodamine is paramount to preserving its reactivity.

Recommendations for both the solid form and solutions are summarized below.
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Solid Form
As a solid, NHS-5(6)-Carboxyrhodamine is relatively stable. However, it is crucial to protect it

from moisture.

Parameter Recommendation Rationale

Temperature
-20°C to -80°C for long-term

storage.[2][3][4]

Minimizes degradation over

extended periods.

Atmosphere
Store under an inert, dry gas

(e.g., argon or nitrogen).

Prevents exposure to moisture,

which can hydrolyze the NHS

ester.

Light Protect from light.[2][4]

Rhodamine dyes are

susceptible to

photodegradation.

Handling

Allow the vial to equilibrate to

room temperature before

opening.[1]

Prevents condensation of

atmospheric moisture onto the

cold powder.

In Solution
Once dissolved, the stability of NHS-5(6)-Carboxyrhodamine is significantly reduced. The

choice of solvent and storage conditions are critical.
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Parameter Recommendation Rationale

Solvent

Anhydrous (dry) Dimethyl

Sulfoxide (DMSO) or

Dimethylformamide (DMF).[3]

[4]

These polar aprotic solvents

are suitable for dissolving the

dye and are compatible with

most labeling reactions. The

absence of water is critical to

prevent hydrolysis.

Temperature
-20°C to -80°C for short to

medium-term storage.[2]
Slows the rate of hydrolysis.

Aliquoting Prepare single-use aliquots.

Avoids multiple freeze-thaw

cycles which can introduce

moisture and potentially

degrade the compound.

Light Protect from light.[2]
Prevents photodegradation of

the fluorophore.

Duration

Use promptly after preparation.

For storage, solutions in

anhydrous DMF may be stable

for 1-2 months at -20°C.

The NHS ester is highly

susceptible to hydrolysis, even

in the presence of trace

amounts of water in the

solvent.

Factors Affecting Stability
Several environmental factors can impact the stability of NHS-5(6)-Carboxyrhodamine,

primarily by influencing the rate of hydrolysis of the NHS ester.

pH
The pH of the environment is the most critical factor affecting the stability of NHS esters in

aqueous solutions.

Low pH (acidic): The rate of hydrolysis is relatively slow. However, the primary amine targets

for labeling are protonated and thus less nucleophilic, leading to a very slow labeling

reaction.
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Neutral to Slightly Basic pH (7.2-8.5): This is the optimal range for the labeling reaction.[5]

There is a sufficient concentration of deprotonated primary amines for efficient conjugation,

while the rate of hydrolysis is manageable.[5]

High pH (alkaline): The rate of hydrolysis increases significantly at higher pH.[1]

Quantitative Impact of pH on NHS Ester Hydrolysis:

pH Temperature Half-life of NHS Ester

7.0 0°C 4-5 hours[2]

8.6 4°C 10 minutes[2]

Temperature
Higher temperatures accelerate the rate of all chemical reactions, including the hydrolysis of

the NHS ester. Therefore, it is crucial to store both the solid compound and its solutions at low

temperatures (-20°C to -80°C) to maximize shelf life.

Moisture
Water is the reactant in the hydrolysis of the NHS ester. It is imperative to use anhydrous

solvents and to minimize the exposure of the solid and dissolved dye to atmospheric moisture.

DMSO is hygroscopic and will readily absorb water from the air.

Light
Rhodamine dyes are known to be susceptible to photodegradation. While 5(6)-

Carboxyrhodamine is considered relatively photostable, prolonged exposure to light, especially

of high intensity, should be avoided to preserve its fluorescent properties.[3][4][6]

Experimental Protocols
Preparation of Stock Solutions
Materials:

NHS-5(6)-Carboxyrhodamine
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Anhydrous DMSO or DMF

Vortex mixer

Microcentrifuge tubes suitable for low-temperature storage

Procedure:

Allow the vial of NHS-5(6)-Carboxyrhodamine to warm to room temperature before opening.

Prepare a stock solution, for example, at a concentration of 10 mg/mL in anhydrous DMSO

or DMF.[1]

Vortex thoroughly to ensure complete dissolution.

Immediately aliquot the stock solution into single-use, tightly sealed tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Assessment of NHS Ester Reactivity (Qualitative)
This protocol allows for a qualitative assessment of the remaining amine-reactivity of an NHS

ester solution by detecting the release of the N-hydroxysuccinimide (NHS) leaving group upon

base-catalyzed hydrolysis. The free NHS absorbs light at approximately 260 nm.

Materials:

Solution of NHS-5(6)-Carboxyrhodamine in DMSO or DMF

Amine-free buffer (e.g., 0.1 M sodium phosphate, pH 7.2-7.5)

0.5 M NaOH solution

UV-Vis spectrophotometer and quartz cuvettes

Procedure:

Dilute a small amount of the NHS-5(6)-Carboxyrhodamine stock solution in the amine-free

buffer to a concentration suitable for absorbance measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011648_NHSRhodamine_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the initial absorbance at 260 nm (A_initial).

To the solution in the cuvette, add a small volume of 0.5 M NaOH to initiate rapid hydrolysis

of the NHS ester.

Immediately mix and measure the absorbance at 260 nm again (A_final).

Interpretation: A significant increase in absorbance at 260 nm (A_final > A_initial) indicates

the presence of reactive NHS ester. If there is little to no change in absorbance, the NHS

ester has likely been hydrolyzed.

Visualizing Workflows and Pathways
Logical Workflow for Storage and Handling
The following diagram illustrates the recommended workflow for the storage and handling of

NHS-5(6)-Carboxyrhodamine to maintain its stability and reactivity.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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